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Compound of Interest

Compound Name: 2-Chloro-6-phenylpyridine

CAS No.: 13382-54-2

Cat. No.: B081201 Get Quote

CAS Number: 13382-54-2 Molecular Formula: C₁₁H₈ClN Molecular Weight: 189.64 g/mol [1][2]

[3]

Executive Summary
2-Chloro-6-phenylpyridine is a critical heterocyclic building block, primarily utilized as a

precursor for cyclometallated iridium(III) complexes in Organic Light-Emitting Diodes (OLEDs)

and as a scaffold in pharmaceutical pharmacophores. While the pyridine ring confers inherent

stability, the C-2 chlorine substituent introduces a specific vector for reactivity—and potential

instability—under improper storage.

This guide defines the stability profile and mandatory storage protocols to maintain >99%

purity. Key takeaway: While often presumed stable at room temperature, this compound

requires refrigerated (2–8°C), inert storage to prevent slow oxidative discoloration and

photolytic dehalogenation, particularly for electronic-grade applications.

Physicochemical Identity & Profile
The physical state of 2-Chloro-6-phenylpyridine is a robust indicator of its purity. Deviations

from the melting point range below are the primary signal of degradation.
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Property Specification Critical Note

Physical State
White to off-white crystalline

solid

Yellowing indicates oxidation

or photolysis.

Melting Point 157–159 °C
Sharp range (<2°C) confirms

high purity.

Boiling Point ~307 °C (Predicted)
Non-volatile under standard

storage.

Solubility
Soluble: DCM, Chloroform,

EtOAcInsoluble: Water

Hydrophobic nature protects

against rapid hydrolysis.

pKa ~ -0.17 (Predicted)
Weakly basic; protonates only

in strong acids.

Stability Mechanisms & Degradation Pathways
Intrinsic Stability
The molecule features a phenyl ring attached to the 6-position of a 2-chloropyridine. The steric

bulk of the phenyl group and the electron-deficient nature of the pyridine ring generally protect

the C-Cl bond from spontaneous hydrolysis under neutral conditions. However, two primary

degradation vectors exist:

Photolytic Dehalogenation: Halogenated pyridines are susceptible to UV-induced homolysis

of the C-Cl bond. Prolonged exposure to ambient light can generate radical species, leading

to polymerization or formation of 2-phenylpyridine (dechlorinated impurity).

Oxidative Discoloration: While the aromatic rings are stable, trace impurities or surface

defects in the crystal lattice can act as sites for slow oxidation, turning the white solid yellow

or brown over months.

Reactivity & Degradation Map (DOT Visualization)
The following diagram outlines the logic flow for reactivity and the consequences of improper

storage.
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Figure 1: Reactivity and degradation pathways. Red paths indicate storage risks; green paths

indicate intended synthetic utility.

Storage & Handling Protocols
To ensure shelf-life exceeding 24 months, strictly adhere to the following Self-Validating

Storage Protocol (SVSP).

The "Gold Standard" Storage Condition
Temperature:2–8 °C (Refrigerated).

Reasoning: Low temperature kinetically inhibits potential hydrolysis and oxidation

reactions.

Atmosphere:Inert Gas (Argon or Nitrogen).

Reasoning: Displaces oxygen and moisture, preventing oxidative yellowing.

Container:Amber Glass Vial with Teflon-lined (PTFE) screw cap.

Reasoning: Amber glass blocks UV light (preventing photolysis); PTFE prevents leaching

of plasticizers which can contaminate the lipophilic solid.

Handling SOP
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Warm-Up: Allow the refrigerated container to equilibrate to room temperature before

opening.

Causality: Opening a cold vial in humid air causes immediate water condensation on the

solid, accelerating degradation.

Weighing: Use a static-free spatula. Weigh quickly in a fume hood.

Resealing: Purge the headspace with Nitrogen/Argon before resealing. Parafilm the cap for

long-term storage.

Storage Decision Logic

Received 2-Chloro-6-phenylpyridine
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Figure 2: Decision tree for incoming inventory management.

Quality Control: A Self-Validating System

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b081201?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not rely solely on the label. Use these three checks to validate the compound's integrity

before use in critical synthesis.

The Visual Check (Pass/Fail)
Pass: Powder is bright white or faint off-white.

Fail: Powder is distinct yellow, beige, or brown. Action: Recrystallize from Ethanol/Water.

The Melting Point Check (Quantitative)
Because 2-Chloro-6-phenylpyridine has a high and distinct melting point (157–159 °C), this is

the fastest purity indicator.

Protocol: Load capillary tube to 3mm height. Ramp at 10°C/min until 140°C, then 1°C/min.

Validation:

>156°C: High Purity (>98%).

<154°C or Broad Range (>3°C): Significant impurity (likely solvent entrapment or

hydrolysis products).

HPLC Method (For Drug Development/OLED Grade)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 µm.

Mobile Phase: A: Water (0.1% Formic Acid) / B: Acetonitrile.

Gradient: 50% B to 95% B over 10 mins.

Detection: UV @ 254 nm (Pyridine absorption).

Retention: Expect peak elution later than unsubstituted pyridine due to the lipophilic phenyl

group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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